1-(5-methoxy-1H-indazol-3-yl)-N-methyl-N-[4-(1H-pyrazol-1-yl)benzyl]methanamine

• IUPAC Name: N-[(5-methoxy-2H-indazol-3-yl)methyl]-N-methyl-1-(4-pyrazol-1-ylphenyl)methanamine
• InChI: InChI=1S/C20H21N5O/c1-24(13-15-4-6-16(7-5-15)25-11-3-10-21-25)14-20-18-12-17(26-2)8-9-19(18)22-23-20/h3-12H,13-14H2,1-2H3,(H,22,23)
• InChI Key: UTCUEOXDRZSJJI-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)N2C=CC=N2)CC3=C4C=C(C=CC4=NN3)OC
• Molecular Formula: C20H21N5O
• Molecular Weight: 347.4 g/mol

Description

Indazole-containing heterocyclic compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents. Several recently marketed drugs contain an indazole structural motif.

Synthesis Analysis

The synthesis of indazoles has been a topic of interest for many years. The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of indazoles include reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere.